Cas no 898765-08-7 (2,2-Dimethyl-4'-methoxybutyrophenone)
898765-08-7 structure
Product Name:2,2-Dimethyl-4'-methoxybutyrophenone
CAS No:898765-08-7
MF:C13H18O2
MW:206.280824184418
CID:1069055
PubChem ID:24724022
Update Time:2025-04-20
2,2-Dimethyl-4'-methoxybutyrophenone Chemical and Physical Properties
Names and Identifiers
-
- 2,2-Dimethyl-4'-methoxybutyrophenone
- 1-(4-methoxyphenyl)-2,2-dimethylbutan-1-one
- 2,2-DIMETHYL-1-PYRIMIDIN-5-YL-PROPAN-1-OL
- DTXSID20642421
- MFCD03841121
- 898765-08-7
- AKOS011971548
- SCHEMBL6613084
-
- MDL： MFCD03841121
- Inchi： 1S/C13H18O2/c1-5-13(2,3)12(14)10-6-8-11(15-4)9-7-10/h6-9H,5H2,1-4H3
- InChI Key： LPCBHBHTRKGRDZ-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(=CC=1)OC)C(C)(C)CC
Computed Properties
- Exact Mass: 206.13100
- Monoisotopic Mass: 206.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 3.31410
2,2-Dimethyl-4'-methoxybutyrophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 203921-2g |
2,2-Dimethyl-4'-methoxybutyrophenone |
898765-08-7 | 97% | 2g |
￡847.00 | 2022-03-01 | |
| Fluorochem | 203921-5g |
2,2-Dimethyl-4'-methoxybutyrophenone |
898765-08-7 | 97% | 5g |
￡1753.00 | 2022-03-01 | |
| Fluorochem | 203921-1g |
2,2-Dimethyl-4'-methoxybutyrophenone |
898765-08-7 | 97% | 1g |
￡483.00 | 2022-03-01 | |
| A2B Chem LLC | AD09862-1g |
2,2-Dimethyl-4'-methoxybutyrophenone |
898765-08-7 | 97% | 1g |
$581.00 | 2024-04-19 | |
| A2B Chem LLC | AD09862-2g |
2,2-Dimethyl-4'-methoxybutyrophenone |
898765-08-7 | 97% | 2g |
$984.00 | 2024-04-19 | |
| A2B Chem LLC | AD09862-5g |
2,2-Dimethyl-4'-methoxybutyrophenone |
898765-08-7 | 97% | 5g |
$1989.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1649823-1g |
1-(4-Methoxyphenyl)-2,2-dimethylbutan-1-one |
898765-08-7 | 98% | 1g |
￥5518.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1649823-2g |
1-(4-Methoxyphenyl)-2,2-dimethylbutan-1-one |
898765-08-7 | 98% | 2g |
￥10492.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1649823-5g |
1-(4-Methoxyphenyl)-2,2-dimethylbutan-1-one |
898765-08-7 | 98% | 5g |
￥25042.00 | 2024-04-26 |
2,2-Dimethyl-4'-methoxybutyrophenone Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
898765-08-7 (2,2-Dimethyl-4'-methoxybutyrophenone) Related Products
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- 7152-03-6(Cyclopropyl 4-Methoxyphenyl Ketone)
- 4160-51-4(1-(4-Methoxyphenyl)butan-1-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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